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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146

Technical Support Center: 4-tert-Butylaniline

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the safe and effective handling and storage of light-
sensitive 4-tert-Butylaniline.

Frequently Asked Questions (FAQSs)

Q1: What is 4-tert-Butylaniline and what are its common applications?

Al: 4-tert-Butylaniline is an organic compound, appearing as a colorless to pale yellow liquid,
belonging to the aniline family.[1] It serves as a crucial intermediate in the synthesis of a variety
of products, including dyes, pharmaceuticals, and agrochemicals.[2][3]

Q2: What are the primary hazards associated with 4-tert-Butylaniline?

A2: 4-tert-Butylaniline is classified as harmful if swallowed, in contact with skin, or if inhaled.
[3] It can cause skin and eye irritation.[3] It is essential to handle this chemical with appropriate
personal protective equipment (PPE) in a well-ventilated area or under a chemical fume hood.

[3]
Q3: Why is 4-tert-Butylaniline considered light-sensitive?

A3: 4-tert-Butylaniline is susceptible to degradation upon exposure to light. This can lead to
discoloration of the product and the formation of impurities, which may affect experimental

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b146146?utm_src=pdf-interest
https://www.benchchem.com/product/b146146?utm_src=pdf-body
https://www.benchchem.com/product/b146146?utm_src=pdf-body
https://www.benchchem.com/product/b146146?utm_src=pdf-body
https://cymitquimica.com/cas/769-92-6/
https://pubmed.ncbi.nlm.nih.gov/18154006/
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b146146?utm_src=pdf-body
https://www.benchchem.com/product/b146146?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b146146?utm_src=pdf-body
https://www.benchchem.com/product/b146146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

outcomes. Therefore, it is crucial to store it in light-resistant containers.
Q4: What are the optimal storage conditions for 4-tert-Butylaniline?

A4: To ensure its stability, 4-tert-Butylaniline should be stored in a cool, dry, and well-
ventilated area, away from incompatible substances such as strong oxidizing agents and acids.
[4] The container should be tightly sealed and protected from light.[4]

Q5: How can | assess the purity of my 4-tert-Butylaniline sample?

A5: The purity of 4-tert-Butylaniline can be effectively determined using analytical techniques
such as High-Performance Liquid Chromatography (HPLC).[5][6] Quantitative Nuclear
Magnetic Resonance (QNMR) spectroscopy is another powerful method for purity assessment.

[71L8]
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Problem Possible Cause

Recommended Solution

Discoloration of 4-tert- _ _
N ) Exposure to light and/or air
Butylaniline (yellowing or S
) (oxidation).
darkening)

Store the chemical in an amber
or opaque, tightly sealed
container. Purging the
container with an inert gas like
nitrogen or argon before
sealing can also help prevent
oxidation. For ongoing
experiments, protect the
sample from light by wrapping
the container in aluminum foil.

Inconsistent experimental Degradation of the reagent

results due to improper storage.

Verify the purity of the 4-tert-
Butylaniline sample using
HPLC or NMR. If degradation
is confirmed, use a fresh,
properly stored batch for
subsequent experiments.
Always use a fresh sample for

critical applications.

Presence of unexpected peaks ) ]
) ) Formation of degradation
in analytical data (e.g., HPLC,

byproducts.
NMR) vp

Review storage and handling
procedures to identify potential
sources of contamination or
degradation. If
photodegradation is
suspected, analyze a sample
that has been intentionally
exposed to light to identify

potential degradation products.

The compound may have
Poor solubility partially polymerized or

degraded.

Confirm the identity and purity
of the material. Attempt to
dissolve a small amount in a
recommended solvent. If
solubility issues persist with a
confirmed pure sample,

consider alternative solvents.
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Data Presentation

Physical and Chemical Properties of 4-tert-Butylaniline

Property Value

CAS Number 769-92-6[5]

Molecular Formula C1oH1sN[5]

Molecular Weight 149.23 g/mol [9]

Appearance Colorless to pale yellow liquid[1]
Boiling Point 90-93 °C at 3 mmHg

Melting Point 15-16 °C

Density 0.937 g/mL at 25 °C

Refractive Index n20/D 1.538

Experimental Protocols

Protocol: Purity Determination of 4-tert-Butylaniline by HPLC

This protocol outlines a general method for assessing the purity of 4-tert-Butylaniline using
reverse-phase High-Performance Liquid Chromatography (RP-HPLC).

1. Instrumentation and Conditions:
e HPLC System: A standard HPLC system with a UV detector.
e Column: C18, 4.6 mm x 150 mm, 5 um particle size.

* Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50, v/v) with 0.1% formic acid or
phosphoric acid. The exact ratio may need to be optimized.[5][6]

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30 °C.
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» Detection Wavelength: 254 nm.

e Injection Volume: 10 pL.

2. Sample Preparation:

o Accurately weigh approximately 10 mg of the 4-tert-Butylaniline sample.

e Dissolve the sample in 10 mL of the mobile phase to achieve a concentration of 1 mg/mL.

« Filter the sample solution through a 0.45 um syringe filter before injection to remove any
particulate matter.

3. Analysis:
* Inject the prepared sample into the HPLC system.
o Record the chromatogram for a sufficient duration to allow for the elution of all components.

» The purity is typically calculated using the area percentage method, where the area of the
main peak corresponding to 4-tert-Butylaniline is divided by the total area of all peaks in the
chromatogram.

Visualizations
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Troubleshooting Workflow for 4-tert-Butylaniline Issues
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Caption: Troubleshooting workflow for 4-tert-Butylaniline.
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Generalized Photodegradation of Anilines
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Caption: Generalized photodegradation pathway of anilines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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